Cas no 1699991-25-7 (2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride
• CAS No: 1699991-25-7
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 6525962
• PubChem ID: 106206666
• Update Time: 2025-05-19

2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride
• 1699991-25-7
• EN300-1144453

• Inchi： 1S/C8H15ClO3S/c9-13(10,11)7-6-12-5-4-8-2-1-3-8/h8H,1-7H2
• InChI Key： KDQADCJEXVOUPQ-UHFFFAOYSA-N
• SMILES： ClS(CCOCCC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride

Introduction to 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride (CAS No. 1699991-25-7) and Its Applications in Modern Chemical Research

2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride, identified by the chemical identifier CAS No. 1699991-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry, particularly in the modification of biological molecules and the development of novel drug candidates. The structural features of 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride, including its cyclobutyl substituent and sulfonyl chloride functionality, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The cyclobutyl moiety in the molecular structure of this compound contributes to its unique physicochemical properties, such as enhanced lipophilicity and stability under various reaction conditions. These characteristics are particularly advantageous in medicinal chemistry, where the optimization of pharmacokinetic profiles is crucial for the development of effective therapeutics. The sulfonyl chloride group, on the other hand, provides a reactive site for further functionalization, enabling the introduction of diverse chemical moieties into the molecule. This reactivity has been exploited in numerous synthetic pathways, including the formation of sulfonamides, sulfonates, and other derivatives that exhibit a broad spectrum of biological activities.

In recent years, there has been a growing interest in leveraging sulfonyl chlorides like 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The lipophilic nature of the cyclobutyl group enhances binding affinity to protein targets, while the electrophilic sulfonyl chloride moiety facilitates covalent interactions with nucleophilic residues in enzymes and receptors.

Moreover, 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride has been explored in the synthesis of protease inhibitors, which play a pivotal role in antiviral and anti-inflammatory therapies. The structural motif present in this compound allows for selective modulation of protease activity by forming stable covalent bonds with key catalytic residues. Such interactions are essential for designing potent inhibitors that can disrupt pathogenic processes without affecting normal cellular functions. The compound's stability under various reaction conditions also makes it an attractive choice for large-scale synthetic applications, ensuring consistent yields and purity levels required for pharmaceutical manufacturing.

Recent advancements in computational chemistry have further highlighted the potential of 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride as a building block for drug discovery. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its binding properties to specific biological targets. For example, computational screening has identified derivatives with enhanced selectivity against certain kinases or proteases, reducing off-target effects and improving therapeutic efficacy. These insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The versatility of 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science and polymer chemistry, where its reactivity enables the introduction of functional groups into polymers for specialized applications. For instance, sulfonyl chlorides can be incorporated into polymer backbones to enhance their solubility or biodegradability, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

In conclusion, 2-(2-cyclobutylethoxy)ethane-1-sulfonyl chloride (CAS No. 1699991-25-7) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research and industrial applications. Its unique structural features—combining a lipophilic cyclobutyl group with a highly reactive sulfonyl chloride moiety—make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain at the forefront of chemical innovation.